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Compound of Interest

Compound Name: VU 0360223

Cat. No.: B15575085

In-Depth Technical Guide: VU0360223

For Researchers, Scientists, and Drug Development Professionals

Abstract

VU0360223 is a potent and selective negative allosteric modulator (NAM) of the metabotropic
glutamate receptor 5 (MGIuR5). As a valuable research tool, it aids in the elucidation of the
physiological and pathological roles of mGIuR5. This document provides a comprehensive
overview of the chemical properties, structure, and known signaling pathways associated with
VU0360223. Detailed experimental protocols for its synthesis and characterization, where
publicly available, are also presented.

Chemical Properties and Structure

VU0360223, with the chemical name 3-Fluoro-5-(2-methyl-5-benzothiazolyl)-benzonitrile, is a
small molecule modulator of mGIuRS5. Its key chemical and physical properties are summarized
in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15575085?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

3-Fluoro-5-(2-methyl-1,3-benzothiazol-5-

UPAC Name yl)benzonitrile

Molecular Formula Ci1sHoFN2S

Molecular Weight 268.31 g/mol

CAS Number 1274859-33-4

PubChem CID 45103530

SMILES Cclnc2cc(c3cc(c(cc3)F)C#N)ceezsl
InChlKey WDHYUBIJZHYUOV-UHFFFAOYSA-N
Physical Description Solid

Solubility Soluble in DMSO

Biological Activity Negative allosteric modulator of mGIuR5
ICso 61 nM

Signaling Pathways

VU0360223, as a negative allosteric modulator of mGIuR5, attenuates the downstream
signaling cascades initiated by the binding of the endogenous ligand, glutamate. mGIuR5
activation is known to trigger both canonical G-protein dependent pathways and non-canonical
pathways.

Canonical Gg/11 Signaling Pathway

The primary signaling mechanism of mGIuRS5 is through the Gg/11 family of G-proteins.
VU0360223 inhibits this pathway.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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